Cas no 2228252-97-7 (tert-butyl 3-3-(3-hydroxyazetidin-3-yl)propylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-3-(3-hydroxyazetidin-3-yl)propylpiperidine-1-carboxylate
• CAS No: 2228252-97-7
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6480623
• PubChem ID: 165478920
• Update Time: 2025-06-07

tert-butyl 3-3-(3-hydroxyazetidin-3-yl)propylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-3-(3-hydroxyazetidin-3-yl)propylpiperidine-1-carboxylate
• 2228252-97-7
• tert-butyl 3-[3-(3-hydroxyazetidin-3-yl)propyl]piperidine-1-carboxylate
• EN300-1894986

• Inchi： 1S/C16H30N2O3/c1-15(2,3)21-14(19)18-9-5-7-13(10-18)6-4-8-16(20)11-17-12-16/h13,17,20H,4-12H2,1-3H3
• InChI Key： MXPHWTIROREFOH-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CCCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 3-3-(3-hydroxyazetidin-3-yl)propylpiperidine-1-carboxylate

Introduction to tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate (CAS No. 2228252-97-7)

Tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate (CAS No. 2228252-97-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a hydroxyazetidine moiety. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate is particularly noteworthy due to its multifunctional nature. The tert-butyl group provides steric protection, while the piperidine ring offers a flexible backbone that can adopt various conformations. The hydroxyazetidine moiety, on the other hand, introduces a polar and potentially hydrogen-bonding site, which can enhance the compound's interactions with biological targets.

In recent years, there has been a growing interest in the development of compounds with specific pharmacological properties, such as those that can modulate G protein-coupled receptors (GPCRs) or ion channels. Tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate has been explored as a potential lead compound in this context due to its structural similarity to known bioactive molecules and its ability to form stable complexes with various receptors.

One of the key applications of tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate is in the synthesis of prodrugs. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The tert-butyl group in this compound can be selectively cleaved under specific conditions, releasing the active moiety. This property makes it an attractive candidate for improving the pharmacokinetic profile of drugs, enhancing their solubility, stability, and bioavailability.

Furthermore, the hydroxyazetidine moiety in tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate has been shown to play a crucial role in modulating the activity of certain enzymes and receptors. For instance, azetidine derivatives have been reported to exhibit potent inhibitory effects on cholinesterases, which are involved in the breakdown of acetylcholine in the nervous system. This makes them potential candidates for the treatment of neurodegenerative diseases such as Alzheimer's disease.

In addition to its potential therapeutic applications, tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate has also been studied for its use in chemical synthesis. The presence of multiple functional groups provides a versatile platform for further derivatization and functionalization. Researchers have utilized this compound as a building block in the synthesis of complex natural products and drug-like molecules, demonstrating its utility as an intermediate in synthetic routes.

The synthesis of tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions, coupling reactions, and ring-forming reactions. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

In terms of safety and handling, it is important to note that while tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

To summarize, tert-butyl 3-(3-(3-hydroxyazetidin-3-yl)propyl)piperidine-1-carboxylate (CAS No. 2228252-97-7) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel drugs and prodrugs, as well as a valuable intermediate in chemical synthesis. Ongoing research continues to explore its full range of applications and optimize its use in various scientific and industrial settings.